Cas no 2090830-28-5 (3-methyl-2-(1H-pyrazol-3-yl)butanoic acid)

• Product Name: 3-methyl-2-(1H-pyrazol-3-yl)butanoic acid
• CAS No: 2090830-28-5
• MF: C₈H₁₂N₂O₂
• MW: 168.193081855774
• CID: 5905400
• PubChem ID: 82597688
• Update Time: 2025-11-07

3-methyl-2-(1H-pyrazol-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-methyl-2-(1H-pyrazol-3-yl)butanoic acid
• EN300-1806884
• 2090830-28-5

• Inchi： 1S/C8H12N2O2/c1-5(2)7(8(11)12)6-3-4-9-10-6/h3-5,7H,1-2H3,(H,9,10)(H,11,12)
• InChI Key： RPGWBNNBTCEHKW-UHFFFAOYSA-N
• SMILES： OC(C(C1=CC=NN1)C(C)C)=O

Computed Properties

• Exact Mass: 168.089877630g/mol
• Monoisotopic Mass: 168.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles

Additional information on 3-methyl-2-(1H-pyrazol-3-yl)butanoic acid

3-Methyl-2-(1H-Pyrazol-3-yl)Butanoic Acid: A Comprehensive Overview

3-Methyl-2-(1H-pyrazol-3-yl)butanoic acid, identified by the CAS number 2090830-28-5, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule, with its unique structure and functional groups, has garnered attention due to its potential applications in drug development and material science. Recent studies have highlighted its role in various biochemical pathways, making it a subject of intensive research.

The molecular structure of 3-methyl-2-(1H-pyrazol-3-yl)butanoic acid consists of a butanoic acid backbone with a methyl group at the third position and a pyrazole ring attached at the second position. The pyrazole ring, a five-membered aromatic heterocycle containing two nitrogen atoms, contributes to the compound's reactivity and bioavailability. This structural arrangement allows for diverse interactions within biological systems, making it a promising candidate for therapeutic interventions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-methyl-2-(1H-pyrazol-3-yl)butanoic acid. Researchers have developed novel methodologies that enhance the yield and purity of this compound, ensuring its availability for large-scale studies. These methods often involve multi-step reactions, including nucleophilic substitutions and cyclizations, which are optimized to minimize side reactions and maximize product quality.

In terms of applications, 3-methyl-2-(1H-pyrazol-3-yl)butanoic acid has shown potential in the development of anti-inflammatory agents. Studies conducted in vitro have demonstrated its ability to inhibit key enzymes involved in inflammatory responses, suggesting its efficacy in treating conditions such as arthritis and other inflammatory disorders. Furthermore, its anti-inflammatory properties are being explored in preclinical models, with promising results indicating reduced inflammation markers in experimental animals.

Beyond its therapeutic applications, this compound has also been investigated for its role in material science. Its ability to form stable complexes with metal ions has led to its consideration as a potential ligand in catalytic processes. Recent research highlights its use in transition metal-catalyzed reactions, where it enhances catalytic efficiency and selectivity. This dual functionality underscores the versatility of 3-methyl-2-(1H-pyrazol-3-yl)butanoic acid across multiple scientific domains.

The pharmacokinetic profile of 3-methyl-2-(1H-pyrazol-3-yl)butanoic acid is another area of active research. Studies have focused on understanding its absorption, distribution, metabolism, and excretion (ADME) properties to optimize its delivery for therapeutic use. Preliminary findings suggest that it exhibits moderate bioavailability when administered orally, with favorable distribution characteristics across various tissues. However, further studies are required to fully characterize its pharmacokinetics and safety profile.

Toxicological evaluations are also underway to assess the safety of this compound for human use. Acute and chronic toxicity studies have been conducted in animal models, with results indicating low toxicity at therapeutic doses. These findings are encouraging for its prospective use as a drug candidate; however, long-term safety studies are still needed to confirm these observations.

In conclusion, 3-methyl-2-(1H-pyrazol-3-yl)butanoic acid, CAS No: 2090830-285, represents a significant advancement in chemical research with diverse applications across pharmacology and material science. Its unique structure, coupled with recent breakthroughs in synthesis and application studies, positions it as a promising compound for future developments. Continued research will undoubtedly uncover new insights into its potential uses and further solidify its role in scientific innovation.